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cyanomethyl 2-chloro-5-{5-[(1-(4-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate cyanomethyl 2-chloro-5-{5-[(1-(4-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995287
InChI: InChI=1S/C25H16ClN3O5S/c1-14-2-5-16(6-3-14)29-23(31)19(22(30)28-25(29)35)13-17-7-9-21(34-17)15-4-8-20(26)18(12-15)24(32)33-11-10-27/h2-9,12-13H,11H2,1H3,(H,28,30,35)/b19-13+
SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)OCC#N)C(=O)NC2=S
Molecular Formula: C25H16ClN3O5S
Molecular Weight: 505.9 g/mol

cyanomethyl 2-chloro-5-{5-[(1-(4-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate

CAS No.:

Cat. No.: VC0995287

Molecular Formula: C25H16ClN3O5S

Molecular Weight: 505.9 g/mol

* For research use only. Not for human or veterinary use.

cyanomethyl 2-chloro-5-{5-[(1-(4-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate -

Specification

Molecular Formula C25H16ClN3O5S
Molecular Weight 505.9 g/mol
IUPAC Name cyanomethyl 2-chloro-5-[5-[(E)-[1-(4-methylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]furan-2-yl]benzoate
Standard InChI InChI=1S/C25H16ClN3O5S/c1-14-2-5-16(6-3-14)29-23(31)19(22(30)28-25(29)35)13-17-7-9-21(34-17)15-4-8-20(26)18(12-15)24(32)33-11-10-27/h2-9,12-13H,11H2,1H3,(H,28,30,35)/b19-13+
Standard InChI Key LTCVSEJRMYXUAJ-CPNJWEJPSA-N
Isomeric SMILES CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)OCC#N)/C(=O)NC2=S
SMILES CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)OCC#N)C(=O)NC2=S
Canonical SMILES CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)OCC#N)C(=O)NC2=S

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